![molecular formula C10H15NO4 B1375940 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one CAS No. 1349199-61-6](/img/structure/B1375940.png)
6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one
Overview
Description
6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one is a spirocyclic building block that is part of a series of advanced angular [3.3]heptanes . It has an empirical formula of C10H15NO4, a CAS number of 1349199-61-6, and a molecular weight of 213.23 . Molecules constructed from these building blocks take on unique three-dimensional profiles due to the underlying spirocyclic scaffold .
Synthesis Analysis
The synthesis of this compound is part of an effort to expand the Azaspiro [3.3]heptane family . The process involves the creation of novel highly functionalized building blocks .Molecular Structure Analysis
The molecular structure of this compound is characterized by a unique three-dimensional profile due to the underlying spirocyclic scaffold . This structure is enriched by the presence of diverse combinations of exit vectors as sites for functionalization .Physical And Chemical Properties Analysis
This compound is a solid substance with a storage temperature of 2-8°C . Its SMILES string is O=C1C2 (CN (C (OC © ©C)=O)C2)OC1 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of 2-azabicyclo[3.1.0]hexane An unusual rearrangement of 1-oxa-6-azaspiro[2.5]octane derivative was used to synthesize novel 5-substituted 2-azabicyclo[3.1.0]hexanes. This synthesis showcases the application of spirocyclic compounds like 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one in generating structurally complex bicyclic systems (Adamovskyi et al., 2014).
Properties of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts A spiro compound, 2-oxa-6-azaspiro[3.3]heptane, was synthesized with improved properties when isolated as a sulfonic acid salt. This compound exhibited enhanced stability and solubility, expanding the possibilities for its application in various reaction conditions (van der Haas et al., 2017).
Applications in Drug Design and Synthesis
Cyclobutane-derived Diamines Cyclobutane diamines, including 6-amino-3-azaspiro[3.3]heptane, were identified as potential sterically constrained building blocks for drug discovery. The synthesis of these compounds, including their Boc-monoprotected derivatives, highlights the role of spirocyclic structures in medicinal chemistry (Radchenko et al., 2010).
Synthesis of Amino Acids The synthesis of sterically constrained amino acids like 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid further exemplifies the use of this compound in creating novel compounds for applications in chemistry, biochemistry, and drug design (Radchenko, Grygorenko & Komarov, 2010).
Manufacturing Route to MCHr1 Antagonist A manufacturing route for a MCHr1 antagonist showcased the use of a 6-oxa-2-azaspiro[3.3]heptane building block. This route is an example of how spirocyclic compounds are integral in the synthesis of complex pharmaceuticals (Golden et al., 2016).
Novel Angular Spirocyclic Azetidines The synthesis of angular azaspiro[3.3]heptanes demonstrates the versatility of spirocyclic compounds in drug discovery, offering novel scaffolds for the development of pharmaceuticals (Guérot, Tchitchanov, Knust & Carreira, 2011).
JAK1-Selective Inhibitor Development The use of 5-azaspiro[2.4]heptan-7-yl in the design and synthesis of a JAK1 selective inhibitor underscores the importance of spirocyclic structures in the development of selective therapeutic agents (Chough et al., 2018).
Future Directions
properties
IUPAC Name |
tert-butyl 3-oxo-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO4/c1-9(2,3)15-8(13)11-5-10(6-11)7(12)4-14-10/h4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIFFGPWHSKSMTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)C(=O)CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00857213 | |
Record name | tert-Butyl 3-oxo-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00857213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1349199-61-6 | |
Record name | tert-Butyl 3-oxo-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00857213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1349199-61-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.